Cas no 500149-05-3 ({1-(2,4-dichlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}methanol)

{1-(2,4-dichlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}methanol structure
500149-05-3 structure
Product Name:{1-(2,4-dichlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}methanol
CAS No:500149-05-3
MF:C15H12Cl2N2O
MW:307.17458152771
CID:3081499
PubChem ID:962479
Update Time:2025-04-21

{1-(2,4-dichlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

    • (1-(2,4-dichlorobenzyl)-1H-benzo[d]imidazol-2-yl)methanol
    • {1-(2,4-dichlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}methanol
    • CS-0270614
    • STK738033
    • AKOS000272155
    • {1-[(2,4-dichlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}methanol
    • Oprea1_146880
    • Z25755088
    • F1071-0066
    • 500149-05-3
    • MFCD03130193
    • [1-(2,4-dichlorobenzyl)-1H-benzimidazol-2-yl]methanol
    • AT-057/40921267
    • [1-[(2,4-dichlorophenyl)methyl]benzimidazol-2-yl]methanol
    • [1-(2,4-dichlorobenzyl)-1{H}-benzimidazol-2-yl]methanol
    • Inchi: 1S/C15H12Cl2N2O/c16-11-6-5-10(12(17)7-11)8-19-14-4-2-1-3-13(14)18-15(19)9-20/h1-7,20H,8-9H2
    • InChI Key: WJGUARRIXHQBDZ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1CN1C(CO)=NC2C=CC=CC1=2)Cl

Computed Properties

  • Exact Mass: 306.0326684Da
  • Monoisotopic Mass: 306.0326684Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 38.1Ų

{1-(2,4-dichlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}methanol Pricemore >>

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